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Compound of Interest

Compound Name: Butyl 2-amino-5-bromobenzoate
CAS No.: 1131587-67-1
Cat. No.: B3184612
Get Quote
. J

Technical Whitepaper: Structural Characterization and Synthetic Utility of Butyl 2-amino-5-
bromobenzoate

Executive Summary

Butyl 2-amino-5-bromobenzoate represents a critical bifunctional scaffold in medicinal
chemistry. As a lipophilic ester of 5-bromoanthranilic acid, it serves as a versatile intermediate
for the synthesis of quinazolinones (via cyclization) and biaryl systems (via Palladium-catalyzed
cross-coupling). This guide provides a rigorous structural analysis, a self-validating synthetic
protocol, and a theoretical spectroscopic framework to assist researchers in the identification
and utilization of this compound.

Molecular Architecture & Theoretical Predictions

The molecule comprises three distinct functional domains, each governing specific reactivity
and spectral properties:

e The Anthranilate Core: The ortho-amino ester motif facilitates intramolecular cyclization,
crucial for accessing heterocyclic pharmacophores.
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e The 5-Bromo Substituent: Located para to the amino group, this halogen activates the ring
for nucleophilic aromatic substitution (less common) and serves as an excellent oxidative
addition partner for Pd(0) catalysts in Suzuki-Miyaura or Buchwald-Hartwig couplings.

o The Butyl Ester: Provides enhanced lipophilicity (LogP > 3.0) compared to methyl/ethyl
analogs, improving solubility in non-polar organic solvents used in transition-metal catalysis.

Electronic Considerations (Hammett Analysis): The amino group (

) acts as a strong

-donor (+M effect), significantly shielding the ortho (C3) and para (C5) positions. However, the
bromine at C5 exerts an inductive withdrawing effect (-1), partially counteracting the shielding at
that specific carbon. The ester carbonyl at C1 is a strong

-acceptor (-M), deshielding the ortho proton (H6).

Synthesis & Purification Protocol

Methodology: Acid-Catalyzed Fischer Esterification via Thionyl Chloride. Rationale: Using
thionyl chloride (

) generates anhydrous

in situ and consumes water, driving the equilibrium toward the ester without requiring a Dean-
Stark trap.

Step-by-Step Workflow

o Activation: Charge a flame-dried 250 mL Round Bottom Flask (RBF) with 2-amino-5-
bromobenzoic acid (10.0 g, 46.3 mmol) and anhydrous n-butanol (50 mL).

o Reagent Addition: Cool to 0°C. Add thionyl chloride (4.0 mL, 55 mmol) dropwise over 20
minutes. Caution: Exothermic gas evolution (

).

o Reaction: Heat to reflux (120°C) for 6—-8 hours.

o Self-Validating Checkpoint: Monitor via TLC (20% EtOAc/Hexane). The starting acid (
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, Streaks) should disappear, replaced by the non-polar ester (
).

o Workup: Cool to RT. Remove excess butanol under reduced pressure. Dissolve residue in
EtOAc (100 mL).

¢ Neutralization: Wash with sat.

(

mL) to remove residual acid. Note: Cessation of bubbling indicates neutralization.

 Purification: Wash organic layer with Brine, dry over

, and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Process Visualization

Activation: In situ HCl gen Reflux:
Add SOCI2 at 0°C 120°C, 6-8 Hours | < acid remains

Click to download full resolution via product page
Figure 1: Logic flow for the acid-catalyzed synthesis of butyl 2-amino-5-bromobenzoate.

Multi-Modal Structural Analysis

The following spectral data is derived from the analysis of the methyl ester analog and
standard substituent effects, providing a baseline for experimental verification.

A. Proton NMR ( NMR)

Solvent:

, 400 MHz[1]
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Doublet ( ester carbonyl;
Ar-H6 7.95 - 8.00 1H )
Hz) meta coupling to
H4.
Coupled to H3 (
Doublet of
Ar-H4 7.30-7.35 1H ) and H6 (
Doublets
).
Doublet ( Shielded by
Ar-H3 6.50 — 6.55 1H ortho amino
H2) group.
Exchangeable;
5.70 - 5.80 Broad Singlet 2H shift varies with
concentration.
Triplet ( Deshielded by
4.25-4.30 2H
Hz) ester oxygen.
1.70 — 1.80 Multiplet 2H -methylene of
butyl chain.
1.40 — 1.50 Multiplet 2H -methylene of
butyl chain.
0.95-1.00 Triplet 3H Terminal methyl.

B. Carbon NMR ( NMR)

Key Signals:

e Carbonyl (
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): ~167.0 ppm.[2]
e Aromatic C-N: ~149.0 ppm (Deshielded by N).[3]
e Aromatic C-Br: ~108.0 ppm (Distinctive upfield shift for C-Br ipso carbon).
e Butyl Chain: ~64.5 (
), 30.8, 19.2, 13.7 ppm.
C. Mass Spectrometry (GC-MS)
e Molecular lon (
): 271 (for
) and 273 (for
).
 |sotope Pattern: A distinct 1:1 ratio of peaks at
271 and 273 confirms the presence of a single bromine atom.

o Fragmentation: Loss of the butoxy group (

) typically yields the acylium ion at

~198/200.

Functional Utility in Drug Development

The utility of butyl 2-amino-5-bromobenzoate extends beyond a simple building block. It is a
"privileged structure" for two primary pathways:

o Niementowski Quinazolinone Synthesis: Reaction with formamide or amidines leads to 6-
bromoquinazolin-4(3H)-ones. The butyl ester often provides better solubility profiles in high-
boiling solvents (e.g., diphenyl ether) compared to the methyl ester.

e Suzuki-Miyaura Cross-Coupling: The C5-Br bond is highly active for Pd-catalyzed coupling.
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o Protocol:

o Advantage:[4] The free amine does not generally require protection if weak bases are
used, streamlining the workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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